Cas no 20718-99-4 ((2E)-3-4-(3-Methylbutoxy)phenylacrylic acid)

(2E)-3-4-(3-Methylbutoxy)phenylacrylic acid Properties

Names and Identifiers

• 2-Propenoic acid,3-[4-(3-methylbutoxy)phenyl]-
• (2E)-3-[4-(3-Methylbutoxy)phenyl]acrylic acid
• 4-Isopentyloxy-zimtsaeure
• (E)-3-[4-(3-methylbutoxy)phenyl]prop-2-enoic acid
• 3-(4-(Isopentyloxy)phenyl)acrylic acid
• 2-Propenoic acid, 3-[4-(3-methylbutoxy)phenyl]-
• (2E)-3-(4-(3-methylbutoxy)phenyl)acrylic acid
• (2E)-3-[4-(3-methylbutoxy)phenyl]prop-2-enoic acid
• AKOS001581014
• LS-02369
• MFCD03834487
• 20718-99-4
• +Expand

• InChIKey： UEPNKZTXVRVVQK-VMPITWQZSA-N
• Inchi： InChI=1S/C14H18O3/c1-11(2)9-10-17-13-6-3-12(4-7-13)5-8-14(15)16/h3-8,11H,9-10H2,1-2H3,(H,15,16)/b8-5+
• SMILES： CC(C)CCOC1C=CC(/C=C/C(O)=O)=CC=1

Computed Properties

• Exact Mass: 234.12600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 234.125594432g/mol
• Heavy Atom Count: 17
• Complexity: 250
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 3.20930
• PSA: 46.53000

(2E)-3-4-(3-Methylbutoxy)phenylacrylic acid Security Information

• HazardClass：IRRITANT

(2E)-3-4-(3-Methylbutoxy)phenylacrylic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%